Maresin 2

• CAS No.: 1639809-46-3
• Product Name: Maresin 2
• Molecular Formula: C22H32O4
• Molecular Weight: 360.5
• IUPAC Name: (4Z,7Z,9E,11E,13R,14S,16Z,19Z)-13,14-dihydroxydocosa-4,7,9,11,16,19-hexaenoic acid
• Standard InChI: InChI=1S/C22H32O4/c1-2-3-4-5-11-14-17-20(23)21(24)18-15-12-9-7-6-8-10-13-16-19-22(25)26/h3-4,6-7,9-15,18,20-21,23-24H,2,5,8,16-17,19H2,1H3,(H,25,26)/b4-3-,7-6-,12-9+,13-10-,14-11-,18-15+/t20-,21+/m0/s1
• Standard InChIKey: ALWYOLKNLLFCAY-GYROAIJESA-N
• SMILES: CCC=CCC=CCC(C(C=CC=CC=CCC=CCCC(=O)O)O)O
• Description: Docosahexaenoic acid (DHA; Item No. 90310) is an ω-3 fatty acid that is abundant in the brain and the retina and is known to be important in early development. Maresin 2 (MaR2) is a 13R,14S-dihydroxy DHA formed by recombinant human macrophage 12-lipoxygenase and soluble epoxide hydrolase co-incubated with DHA. At 1 ng/mouse, MaR2 was shown to reduce neutrophil infiltration by 40% in a mouse model of peritonitis, and at 10 pM, MaR2 can enhance human macrophage phagocytosis of zymosan A by 90%. Analytical and biological comparisons of synthetic MaR2 with endogenously derived MaR2 have confirmed its identity as matching the natural product.
• Synonyms: 13R,14S-diHDHA;13R,14S-dihydroxy Docosahexaenoic Acid;MaR2
• Reference: 1.Su, H.M. Mechanisms of n-3 fatty acid-mediated development and maintenance of learning memory performance. Journal of Nutritional Biochemistry 21, 364-373 (2010).
• PubChem Compound: 101894912
• Last Modified: Nov 11 2021